(3S*,4S*)-1-[1-(4-biphenylyl)-1H-tetrazol-5-yl]-4-(4-morpholinyl)-3-pyrrolidinol

• IUPAC Name: (3S,4S)-4-morpholin-4-yl-1-[1-(4-phenylphenyl)tetrazol-5-yl]pyrrolidin-3-ol
• InChI: InChI=1S/C21H24N6O2/c28-20-15-26(14-19(20)25-10-12-29-13-11-25)21-22-23-24-27(21)18-8-6-17(7-9-18)16-4-2-1-3-5-16/h1-9,19-20,28H,10-15H2/t19-,20-/m0/s1
• InChI Key: RTSHRYYIRRLAKL-PMACEKPBSA-N
• Canonical SMILES: C1COCCN1C2CN(CC2O)C3=NN=NN3C4=CC=C(C=C4)C5=CC=CC=C5
• Isomeric SMILES: C1COCCN1[C@H]2CN(C[C@@H]2O)C3=NN=NN3C4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C21H24N6O2
• Molecular Weight: 392.5 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like "(3S*,4S*)-1-[1-(4-biphenylyl)-1H-tetrazol-5-yl]-4-(4-morpholinyl)-3-pyrrolidinol" often involves multi-step reactions, including advanced techniques such as Buchwald–Hartwig amination. For instance, a related process successfully synthesized a series of 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines via Buchwald–Hartwig amination, starting from 2-(aryl/heteroaryl)-6-bromo-4-trifluoromethyl-quinolines and heteroarylamines, yielding 60–88% products (Bonacorso et al., 2018). Such methodologies might be adaptable for synthesizing the target compound by tweaking the precursor compounds and reaction conditions.

Molecular Structure Analysis

Understanding the molecular structure of "this compound" is crucial for predicting its reactivity and interaction with biological targets. Techniques such as NMR, X-ray crystallography, and mass spectrometry are typically employed to elucidate complex structures. For example, compounds with morpholine and pyrrolidine rings have been studied, revealing their conformations and bonding interactions, which are essential for understanding molecular behavior (Islas-Jácome et al., 2023; Morales-Salazar et al., 2022).

Chemical Reactions and Properties

The chemical reactivity of "this compound" can be anticipated by examining similar compounds' reactions. For instance, reactions involving morpholine and pyrrolidine derivatives under various conditions can provide insights into potential chemical behaviors and transformations (Erba et al., 2001; Pocar et al., 1998).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystallinity, are determined by the compound's molecular structure. Analyzing similar compounds with components like morpholine and pyrrolidine can offer clues to the physical characteristics of the target molecule. For example, studies on similar compounds have revealed specific solubility behaviors and crystalline structures, which are critical for formulation and application in various fields (Yoon et al., 2012; Amirnasr et al., 2001).

Chemical Properties Analysis

The chemical properties, such as acidity/basicity, reactivity with other chemical agents, and stability, are pivotal for understanding how "this compound" behaves under various conditions. Research on compounds containing tetrazole, morpholine, and pyrrolidine groups has shed light on such properties, aiding in the prediction of the target compound's chemical behavior (Kravchenko et al., 2005; Pinna et al., 1995).

Scientific Research Applications

• Synthesis and Reactivity in Organic Chemistry :

  • The study by Nitta, Yi, and Kobayashi (1985) discusses the reactions of polymethylene-substituted 2-isoxazolines, which share structural similarities with the chemical , particularly in the context of N–O and C–C bond cleavage and subsequent hydrolysis. These reactions have implications in the synthesis of complex organic molecules (Nitta, Yi, & Kobayashi, 1985).

• Chemical Properties and Complex Formation :

  • A study by Roy and Nag (1978) examines the formation of complexes with lanthanoids, involving compounds with morpholino and pyrrolidino groups. These insights are relevant for understanding the chemical behavior and potential applications of such compounds in coordination chemistry (Roy & Nag, 1978).

• Material Science and Dye Synthesis :

  • Peters and Bide (1985) explore the condensation reactions of naphthalic anhydride derivatives, including morpholino and pyrrolidino derivatives, to create dyes for synthetic-polymer fibers. This research is pertinent for the development of new materials and dyes (Peters & Bide, 1985).

• Pharmaceutical Chemistry and Drug Design :

  • In the context of medicinal chemistry, Peifer et al. (2007) discuss the synthesis and biological evaluation of compounds structurally similar to the one . Such studies are essential for developing new pharmaceutical agents (Peifer et al., 2007).

• Organometallic Chemistry and Catalysis :

  • Knüppel et al. (2000) investigate the properties of amino-substituted zirconium complexes, highlighting the role of morpholino and pyrrolidino groups in the structure and reactivity of these complexes. Such research has implications for catalysis and material science (Knüppel et al., 2000).